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Compound of Interest

Compound Name: CP 154526 hydrochloride

Cat. No.: B125420 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to dissolving CP 154526 hydrochloride in DMSO.

Find troubleshooting tips and frequently asked questions to ensure successful preparation of

your experimental solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CP 154526 hydrochloride?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for dissolving CP
154526 hydrochloride.[1][2][3][4]

Q2: What is the maximum solubility of CP 154526 hydrochloride in DMSO?

A2: The reported solubility of CP 154526 hydrochloride in DMSO varies slightly between

suppliers, but is generally high. For specific quantitative data, please refer to the solubility table

below.

Q3: What should I do if the compound doesn't dissolve completely or precipitates out of

solution?

A3: If you encounter dissolution issues, you can try gentle heating and/or sonication to aid in

dissolving the compound.[1] It is also crucial to use fresh, anhydrous DMSO, as the solvent is

hygroscopic and absorbed moisture can impact solubility.[1]
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Q4: How should I prepare a stock solution of CP 154526 hydrochloride in DMSO?

A4: To prepare a stock solution, add the appropriate amount of DMSO to your weighed CP
154526 hydrochloride powder. If needed, use an ultrasonic bath to ensure complete

dissolution. For preparing solutions for in vivo use, specific formulations with co-solvents like

PEG300, Tween-80, and saline are often required.[1]

Q5: How should I store the stock solution of CP 154526 hydrochloride in DMSO?

A5: Stock solutions of CP 154526 hydrochloride in DMSO should be stored at -20°C for short-

term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[1] It is

recommended to store the solution in small aliquots to avoid repeated freeze-thaw cycles.
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Issue Possible Cause Recommended Solution

Cloudy or Precipitated Solution Incomplete dissolution.

Use an ultrasonic bath to aid

dissolution. Gentle warming

can also be applied, but

monitor for any signs of

degradation.

DMSO has absorbed moisture

(hygroscopic).

Use a fresh, unopened bottle

of anhydrous DMSO.[1]

Exceeded maximum solubility.

Refer to the solubility data

table and ensure you are not

exceeding the maximum

concentration.

Difficulty Dissolving
Compound is not a fine

powder.

Gently grind the powder to

increase the surface area for

dissolution.

Insufficient mixing.
Vortex the solution thoroughly

after adding the solvent.

Solution Color Change
Potential compound

degradation.

Prepare a fresh stock solution.

Avoid prolonged exposure to

light and elevated

temperatures.

Quantitative Solubility Data
Supplier Solubility in DMSO Molar Mass

Sigma-Aldrich 10 mg/mL[3] 400.99 g/mol

MedchemExpress
100 mg/mL (requires ultrasonic

treatment)[1]
400.99 g/mol [1]

Tocris Bioscience 20.05 mg/mL (50 mM)[2] 400.99 g/mol [2]
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Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weigh the Compound: Accurately weigh out 4.01 mg of CP 154526 hydrochloride
(assuming a molecular weight of 400.99 g/mol ).

Add Solvent: Add 1 mL of fresh, anhydrous DMSO to the vial containing the compound.

Dissolve: Vortex the solution thoroughly. If necessary, place the vial in an ultrasonic water

bath for several minutes until the solution is clear.

Store: Aliquot the stock solution into smaller, single-use vials and store at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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